Cas no 659-72-3 (ethyl 4,4-difluoropentanoate)

• Product Name: ethyl 4,4-difluoropentanoate
• CAS No: 659-72-3
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• MDL: MFCD15144890
• CID: 2119015
• PubChem ID: 12696174
• Update Time: 2025-04-21

ethyl 4,4-difluoropentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4-difluorovalerate
• Ethyl 4,4-difluoropentanoate
• DTXSID10507196
• BMPDDDGLNXKZFD-UHFFFAOYSA-N
• EN300-224769
• Ethyl4,4-difluoropentanoate
• Ethyl 4,4-Difluorovalerate, stabilized over potassium carbonate
• AT34130
• Ethyl 4,4-difluorovalerate, >=95.0%
• MFCD15144890
• CS-0454592
• ETHYL 4,4-DIFLUOROPENTANOATE (STABILIZED OVER POTASSIUM CARBONATE)
• DB-073683
• 659-72-3
• SCHEMBL15270397
• DTXCID20458004
• 632-621-3
• AS-87707
• FE10004
• ethyl 4,4-difluoropentanoate

• MDL： MFCD15144890
• Inchi： 1S/C7H12F2O2/c1-3-11-6(10)4-5-7(2,8)9/h3-5H2,1-2H3
• InChI Key： BMPDDDGLNXKZFD-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(=O)OCC)F

Computed Properties

• Exact Mass: 166.08053595g/mol
• Monoisotopic Mass: 166.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1012
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >

ethyl 4,4-difluoropentanoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301-H315-H319-H332-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-18-20/22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：